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Compound of Interest

Compound Name: Butyl propionate

Cat. No.: B165908 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Butyl propionate is an ester commonly used as a solvent and as a flavoring and fragrance

agent.[1][2] For many applications, particularly in the pharmaceutical and food industries, high

purity of this compound is essential. The synthesis of butyl propionate, typically through the

Fischer esterification of butanol and propionic acid, often results in a crude product containing

unreacted starting materials, byproducts, and the acid catalyst.[3][4] Distillation, a fundamental

separation technique, is the primary method for purifying butyl propionate to the required

specifications. This document provides a detailed protocol for the purification of butyl
propionate using fractional distillation.

Physicochemical Properties of Butyl Propionate

A thorough understanding of the physical properties of butyl propionate is critical for designing

an effective distillation process. The significant difference in boiling points between butyl
propionate and its potential impurities allows for efficient separation.
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Property Value Reference(s)

Molecular Formula C₇H₁₄O₂ [1][5]

Molecular Weight 130.18 g/mol [2][5]

Boiling Point 145-146 °C at 760 mmHg [1][2][6]

Melting Point -75 °C to -90 °C [1][6]

Density 0.875 g/mL at 25 °C [1][5]

Vapor Pressure 4.42 - 4.7 mmHg at 25 °C [1][2]

Water Solubility 0.2 - 1.5 g/L at 20 °C [1][2]

Flash Point 90 - 101 °F (32 - 38.3 °C) [1][2][7]

Appearance
Clear, colorless liquid with an

apple-like odor
[1][2]

Refractive Index (n20/D) 1.401 - 1.406 [1][6]

Potential Impurities in Crude Butyl Propionate

The primary impurities in crude butyl propionate synthesized via Fischer esterification include:

Impurity Boiling Point (°C) Rationale for Presence

n-Butanol 117.7 Unreacted starting material.

Propionic Acid 141 Unreacted starting material.

Water 100
Byproduct of the esterification

reaction.

Sulfuric Acid ~337 (decomposes)
Commonly used as a catalyst;

non-volatile.

But-2-ene 1-4

Potential byproduct from

dehydration of secondary

alcohols if used as starting

material.[8]
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Experimental Protocol: Fractional Distillation of Butyl Propionate

This protocol outlines the purification of crude butyl propionate using fractional distillation.

This method is preferred over simple distillation to ensure a high degree of separation from

impurities with close boiling points, such as propionic acid.[9][10][11]

Materials and Equipment:

Crude butyl propionate

Heating mantle with a stirrer

Round-bottom flask (distillation flask)

Fractionating column (e.g., Vigreux or packed column)

Distillation head with a thermometer adapter

Condenser

Receiving flasks

Boiling chips or magnetic stir bar

Thermometer (-10 to 200 °C range)

Clamps and stands to secure the apparatus

Glass wool or aluminum foil for insulation

Gas chromatograph (GC) for purity analysis (optional but recommended)

Safety Precautions:

Butyl propionate is a flammable liquid and vapor.[12][13][14] All heating should be

performed using a heating mantle in a well-ventilated fume hood, away from open flames

and sparks.[6][12]
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Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[13]

Ensure all glassware joints are properly sealed and the apparatus is securely clamped.

Take precautions against static discharge.[13][14]

Experimental Workflow Diagram
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Figure 1. Experimental Workflow for Butyl Propionate Purification
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Caption: Figure 1. Workflow for the purification of butyl propionate.
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Procedure:

Preparation:

Place the crude butyl propionate into a round-bottom flask, filling it to no more than two-

thirds of its capacity.

Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Assemble the fractional distillation apparatus as shown in Figure 2. Ensure all joints are

securely clamped. The thermometer bulb should be positioned just below the side arm

leading to the condenser to accurately measure the temperature of the vapor that is

distilling.[15]

Wrap the fractionating column with glass wool or aluminum foil to minimize heat loss and

improve separation efficiency.

Start the flow of cold water through the condenser, with water entering at the bottom and

exiting at the top.[15]

Distillation:

Begin heating the distillation flask gently with the heating mantle. If using a stirrer, start the

stirring.

Observe the mixture as it begins to boil. A ring of condensate should be seen rising slowly

up the fractionating column.[15]

The temperature will initially rise to the boiling point of the most volatile impurity (likely

water at 100 °C or n-butanol at 117.7 °C). Collect this first fraction in a receiving flask.

Once all the lower-boiling impurities have been removed, the temperature reading on the

thermometer will drop temporarily before rising again.

Change the receiving flask to collect any intermediate fractions.

The temperature will then stabilize at the boiling point of pure butyl propionate
(approximately 145-146 °C). Collect this main fraction in a clean, pre-weighed receiving
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flask.

Continue to collect the main fraction as long as the temperature remains stable.

If the temperature begins to rise significantly above the boiling point of butyl propionate
or if only a small amount of liquid remains in the distillation flask, stop the distillation by

removing the heating mantle. Do not distill to dryness.

Analysis and Storage:

Weigh the receiving flask containing the pure butyl propionate to determine the yield.

The purity of the collected fraction can be assessed by measuring its refractive index or,

more accurately, by gas chromatography (GC).[10][16]

Store the purified butyl propionate in a tightly sealed container in a cool, dry, and well-

ventilated area designated for flammable liquids.[1][12]

Logical Relationship of Distillation Principles
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Figure 2. Principles of Fractional Distillation
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Caption: Figure 2. The core principles of fractional distillation.
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Conclusion

Fractional distillation is an effective and widely used method for the purification of butyl
propionate. By carefully controlling the distillation parameters and monitoring the temperature,

a high degree of purity can be achieved, making the product suitable for a wide range of

research and commercial applications. The protocol described provides a comprehensive guide

for researchers to safely and efficiently purify butyl propionate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 590-01-2,Butyl propionate | lookchem [lookchem.com]

2. Butyl propionate | C7H14O2 | CID 11529 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. scribd.com [scribd.com]

4. Butyl propionate synthesis - chemicalbook [chemicalbook.com]

5. 590-01-2 CAS MSDS (Butyl propionate) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

6. echemi.com [echemi.com]

7. vigon.com [vigon.com]

8. Sciencemadness Discussion Board - Preparation of sec-butyl propionate with H2SO4
catalyst - Powered by XMB 1.9.11 [sciencemadness.org]

9. vernier.com [vernier.com]

10. Fractional Distillation Lab Report - 1284 Words | Bartleby [bartleby.com]

11. csub.edu [csub.edu]

12. chemos.de [chemos.de]

13. sigmaaldrich.com [sigmaaldrich.com]

14. olaughlinco.com [olaughlinco.com]

15. Purification [chem.rochester.edu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.benchchem.com/product/b165908?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno590-01-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-propionate
https://www.scribd.com/document/444485884/CHY142-Synthesis-of-Butyl-Propionate-via-Fischer-Esterification
https://www.chemicalbook.com/synthesis/butyl-propionate.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9171282.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9171282.aspx
https://www.echemi.com/products/pid_Seven44493-butylpropionate.html
https://www.vigon.com/product/butyl-propionate/?doc=MSDS/502293_vigon_sds_us_english.pdf&namee=ButylPropionateSDS
http://www.sciencemadness.org/talk/viewthread.php?tid=156201
http://www.sciencemadness.org/talk/viewthread.php?tid=156201
https://www.vernier.com/experiment/chem-o-9_fractional-distillation-of-esters/
https://www.bartleby.com/essay/Fractional-Distillation-Lab-Report-F3CNE4VZA4PF
https://www.csub.edu/chemistry/_files/Lab12_Ester.pdf
https://www.chemos.de/import/data/msds/GB_en/590-01-2-A0010535-GB-en.pdf
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/W221104?userType=undefined
http://www.olaughlinco.com/uploads/202408/28/SDS_BUTYL%20PROPIONATE%20NATURAL%20CCV3.pdf
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=fractional_distillation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Note & Protocol: Purification of Butyl
Propionate by Distillation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165908#purification-of-butyl-propionate-by-
distillation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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